Ethyl 4-methyl-6-phenyl-3-({[3-(trifluoromethyl)anilino]carbonyl}amino)furo[2,3-b]pyridine-2-carboxylate

• Molecular Formula: C25H20F3N3O4
• Molecular Weight: 483.4 g/mol
• IUPAC Name: ethyl 4-methyl-6-phenyl-3-[[3-(trifluoromethyl)phenyl]carbamoylamino]furo[2,3-b]pyridine-2-carboxylate
• InChI: InChI=1S/C25H20F3N3O4/c1-3-34-23(32)21-20(31-24(33)29-17-11-7-10-16(13-17)25(26,27)28)19-14(2)12-18(30-22(19)35-21)15-8-5-4-6-9-15/h4-13H,3H2,1-2H3,(H2,29,31,33)
• InChI Key: YTPSGLLWSOPKBC-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C2=C(O1)N=C(C=C2C)C3=CC=CC=C3)NC(=O)NC4=CC=CC(=C4)C(F)(F)F

Description

Ethyl 4-methyl-6-phenyl-3-({[3-(trifluoromethyl)anilino]carbonyl}amino)furo[2,3-b]pyridine-2-carboxylate, also known as ETP-46464, is a compound that has shown potential in various scientific research applications.

Mechanism of Action

Ethyl 4-methyl-6-phenyl-3-({[3-(trifluoromethyl)anilino]carbonyl}amino)furo[2,3-b]pyridine-2-carboxylate works by inhibiting the activity of MDM2, a protein that plays a key role in the regulation of the tumor suppressor protein p53. MDM2 promotes the degradation of p53, which is a critical factor in the development of cancer. By inhibiting the activity of MDM2, Ethyl 4-methyl-6-phenyl-3-({[3-(trifluoromethyl)anilino]carbonyl}amino)furo[2,3-b]pyridine-2-carboxylate allows p53 to accumulate, leading to the activation of various cellular processes that inhibit the growth and survival of cancer cells.
Biochemical and Physiological Effects:
Ethyl 4-methyl-6-phenyl-3-({[3-(trifluoromethyl)anilino]carbonyl}amino)furo[2,3-b]pyridine-2-carboxylate has been shown to have several biochemical and physiological effects. In vitro studies have shown that Ethyl 4-methyl-6-phenyl-3-({[3-(trifluoromethyl)anilino]carbonyl}amino)furo[2,3-b]pyridine-2-carboxylate inhibits the growth and survival of cancer cells. In vivo studies have shown that Ethyl 4-methyl-6-phenyl-3-({[3-(trifluoromethyl)anilino]carbonyl}amino)furo[2,3-b]pyridine-2-carboxylate can inhibit the growth of tumors in animal models. Ethyl 4-methyl-6-phenyl-3-({[3-(trifluoromethyl)anilino]carbonyl}amino)furo[2,3-b]pyridine-2-carboxylate has also been shown to have anti-inflammatory effects, which could be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

Ethyl 4-methyl-6-phenyl-3-({[3-(trifluoromethyl)anilino]carbonyl}amino)furo[2,3-b]pyridine-2-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to be stable under various conditions. Ethyl 4-methyl-6-phenyl-3-({[3-(trifluoromethyl)anilino]carbonyl}amino)furo[2,3-b]pyridine-2-carboxylate has also been shown to be effective in inhibiting the growth of cancer cells in vitro and in vivo. However, there are also some limitations to using Ethyl 4-methyl-6-phenyl-3-({[3-(trifluoromethyl)anilino]carbonyl}amino)furo[2,3-b]pyridine-2-carboxylate in lab experiments. One of the main limitations is that it is a relatively new compound, and its long-term effects are not yet fully understood.

Future Directions

There are several future directions for research on Ethyl 4-methyl-6-phenyl-3-({[3-(trifluoromethyl)anilino]carbonyl}amino)furo[2,3-b]pyridine-2-carboxylate. One area of research is to investigate the potential of Ethyl 4-methyl-6-phenyl-3-({[3-(trifluoromethyl)anilino]carbonyl}amino)furo[2,3-b]pyridine-2-carboxylate in combination with other cancer treatments. Another area of research is to investigate the long-term effects of Ethyl 4-methyl-6-phenyl-3-({[3-(trifluoromethyl)anilino]carbonyl}amino)furo[2,3-b]pyridine-2-carboxylate on various physiological processes. Additionally, research could focus on optimizing the synthesis method of Ethyl 4-methyl-6-phenyl-3-({[3-(trifluoromethyl)anilino]carbonyl}amino)furo[2,3-b]pyridine-2-carboxylate to improve its yield and purity. Finally, research could focus on developing new compounds based on the structure of Ethyl 4-methyl-6-phenyl-3-({[3-(trifluoromethyl)anilino]carbonyl}amino)furo[2,3-b]pyridine-2-carboxylate that could have even greater potential in the treatment of cancer and other diseases.
Conclusion:
Ethyl 4-methyl-6-phenyl-3-({[3-(trifluoromethyl)anilino]carbonyl}amino)furo[2,3-b]pyridine-2-carboxylate is a compound that has shown great potential in various scientific research applications. Its synthesis method has been optimized to produce high yields, and it has been shown to inhibit the growth of cancer cells in vitro and in vivo. Ethyl 4-methyl-6-phenyl-3-({[3-(trifluoromethyl)anilino]carbonyl}amino)furo[2,3-b]pyridine-2-carboxylate works by inhibiting the activity of MDM2, allowing p53 to accumulate and activate various cellular processes that inhibit the growth and survival of cancer cells. While there are some limitations to using Ethyl 4-methyl-6-phenyl-3-({[3-(trifluoromethyl)anilino]carbonyl}amino)furo[2,3-b]pyridine-2-carboxylate in lab experiments, there are also several future directions for research that could lead to even greater potential in the treatment of cancer and other diseases.

Synthesis Methods

Ethyl 4-methyl-6-phenyl-3-({[3-(trifluoromethyl)anilino]carbonyl}amino)furo[2,3-b]pyridine-2-carboxylate is synthesized through a multi-step process involving the reaction of various chemical compounds. The synthesis method involves the use of various reagents, including 4-methyl-6-phenyl-3-furo[2,3-b]pyridine-2-carboxylic acid, ethyl 4-aminobenzoate, and trifluoroacetic anhydride. The reaction is catalyzed using various reagents, including N,N'-dicyclohexylcarbodiimide (DCC) and 4-(dimethylamino)pyridine (DMAP). This synthesis method has been optimized to produce high yields of Ethyl 4-methyl-6-phenyl-3-({[3-(trifluoromethyl)anilino]carbonyl}amino)furo[2,3-b]pyridine-2-carboxylate.

Scientific Research Applications

Ethyl 4-methyl-6-phenyl-3-({[3-(trifluoromethyl)anilino]carbonyl}amino)furo[2,3-b]pyridine-2-carboxylate has shown potential in various scientific research applications. One of the most promising applications is in the treatment of cancer. Ethyl 4-methyl-6-phenyl-3-({[3-(trifluoromethyl)anilino]carbonyl}amino)furo[2,3-b]pyridine-2-carboxylate has been shown to inhibit the growth of cancer cells in vitro and in vivo. It does so by inhibiting the activity of a protein known as MDM2, which is responsible for promoting the growth and survival of cancer cells. Ethyl 4-methyl-6-phenyl-3-({[3-(trifluoromethyl)anilino]carbonyl}amino)furo[2,3-b]pyridine-2-carboxylate has also shown potential in the treatment of other diseases, including inflammation and autoimmune disorders.